Cas no 902254-90-4 (2-(5-chloro-2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)-N-(4-phenylbutan-2-yl)acetamide)

• Product Name: 2-(5-chloro-2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)-N-(4-phenylbutan-2-yl)acetamide
• CAS No: 902254-90-4
• MF: C₁₉H₁₉ClN₂O₃
• MW: 358.818763971329
• CID: 5425658
• Update Time: 2025-05-30

2-(5-chloro-2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)-N-(4-phenylbutan-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(5-chloro-2-oxo-1,3-benzoxazol-3-yl)-N-(4-phenylbutan-2-yl)acetamide
• 3(2H)-Benzoxazoleacetamide, 5-chloro-N-(1-methyl-3-phenylpropyl)-2-oxo-
• 2-(5-chloro-2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)-N-(4-phenylbutan-2-yl)acetamide

• Inchi： 1S/C19H19ClN2O3/c1-13(7-8-14-5-3-2-4-6-14)21-18(23)12-22-16-11-15(20)9-10-17(16)25-19(22)24/h2-6,9-11,13H,7-8,12H2,1H3,(H,21,23)
• InChI Key： IZCJERMLXBNYDZ-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(Cl)C=C2N(CC(NC(C)CCC2=CC=CC=C2)=O)C1=O

Additional information on 2-(5-chloro-2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)-N-(4-phenylbutan-2-yl)acetamide

Compound CAS No. 902254-90-4: 2-(5-chloro-2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)-N-(4-phenylbutan-2-yl)acetamide

The compound with CAS No. 902254-90-4, named 2-(5-chloro-2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)-N-(4-phenylbutan-2-yl)acetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of benzoxazole derivatives, which are known for their diverse biological activities and potential therapeutic applications. Recent studies have highlighted its promising role in anticancer therapy, particularly in targeting specific oncogenic pathways.

The benzoxazole core of this molecule is a key structural feature that contributes to its bioactivity. The presence of a chlorine substituent at the 5-position of the benzoxazole ring enhances its stability and selectivity towards certain biological targets. Additionally, the acetamide group attached to the benzoxazole moiety plays a crucial role in modulating the compound's pharmacokinetic properties, such as absorption and distribution.

Recent research has focused on the mechanism of action of this compound. Studies have shown that it interacts with proteasome pathways, which are critical for protein degradation and cellular homeostasis. This interaction suggests potential applications in treating diseases associated with proteasome dysfunction, such as neurodegenerative disorders and certain types of cancers.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. The key steps include the formation of the benzoxazole ring through a condensation reaction and subsequent functionalization to introduce the acetamide group. Researchers have optimized these steps to achieve high yields and purity, ensuring the compound's suitability for preclinical studies.

In terms of pharmacokinetics, this compound exhibits favorable properties, including moderate solubility and permeability. These characteristics make it a promising candidate for oral administration, which is a significant advantage in drug development.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound to various biological targets. Molecular docking studies have revealed strong interactions with key residues in target proteins, providing insights into its potential efficacy.

The toxicological profile of this compound has also been investigated. Initial studies indicate low toxicity at therapeutic concentrations, which is encouraging for its potential use in clinical settings.

In conclusion, CAS No. 902254-90_ is a cutting-edge compound with significant potential in drug discovery and development. Its unique structure, combined with its promising biological activities and favorable pharmacokinetic properties, positions it as a valuable tool in advancing therapeutic interventions for various diseases.